Cas no 119708-10-0 (ethyl 6-(prop-2-enamido)hexanoate)

• Product Name: ethyl 6-(prop-2-enamido)hexanoate
• CAS No: 119708-10-0
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 4576879
• Update Time: 2025-06-29

ethyl 6-(prop-2-enamido)hexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(prop-2-enamido)hexanoate

• Inchi： 1S/C11H19NO3/c1-3-10(13)12-9-7-5-6-8-11(14)15-4-2/h3H,1,4-9H2,2H3,(H,12,13)
• InChI Key： ACVYIWNUDMDVTE-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCCCNC(=O)C=C

Additional information on ethyl 6-(prop-2-enamido)hexanoate

Ethyl 6-(prop-2-enamido)hexanoate: A Comprehensive Overview

Ethyl 6-(prop-2-enamido)hexanoate, also known by its CAS number 119708-10-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an ethyl ester group with a propargyl amide functionality. The propargyl amide group, specifically the prop-2-enamido moiety, imparts distinctive chemical properties that make this compound versatile for various applications.

Recent studies have highlighted the potential of ethyl 6-(prop-2-enamido)hexanoate in the development of advanced materials. Researchers have explored its ability to form stable polymer networks through click chemistry reactions. The click chemistry approach, which involves the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC), has shown promising results in creating cross-linked polymers with enhanced mechanical properties. These polymers exhibit improved tensile strength and thermal stability, making them suitable for high-performance applications in aerospace and automotive industries.

In addition to its role in polymer synthesis, ethyl 6-(prop-2-enamido)hexanoate has been investigated for its potential in drug delivery systems. The compound's ability to undergo reversible hydrogen bonding interactions has been leveraged to design stimuli-responsive drug carriers. These carriers can release therapeutic agents in response to external stimuli such as temperature or pH changes, offering precise control over drug delivery. This application is particularly promising for targeted therapies in oncology and neurodegenerative diseases.

The synthesis of ethyl 6-(prop-2-enamido)hexanoate typically involves a multi-step process that begins with the preparation of the corresponding carboxylic acid. The acid is then converted into its ethyl ester via an esterification reaction. Subsequent functionalization introduces the propargyl amide group, which is achieved through a nucleophilic substitution reaction. This synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

From a structural perspective, ethyl 6-(prop-2-enamido)hexanoate consists of a six-carbon chain with an ester group at one end and a propargyl amide group at the other. The six-carbon chain provides flexibility to the molecule, while the functional groups at either end enable diverse chemical reactivity. This balance between flexibility and functionality makes the compound ideal for applications requiring both structural integrity and chemical versatility.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of ethyl 6-(prop-2-enamido)hexanoate. Density functional theory (DFT) calculations have revealed that the propargyl amide group significantly influences the molecule's electronic properties, enhancing its ability to participate in π–π interactions. These interactions are crucial for applications such as molecular recognition and self-assembly processes.

In conclusion, ethyl 6-(prop-2-enamido)hexanoate (CAS No: 119708-10-0) is a multifaceted compound with wide-ranging applications in materials science, drug delivery, and polymer chemistry. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an important building block in modern organic synthesis.